![molecular formula C6H7ClN2 B1317144 2-(Chloromethyl)-5-methylpyrazine CAS No. 81831-68-7](/img/structure/B1317144.png)
2-(Chloromethyl)-5-methylpyrazine
Overview
Description
2-(Chloromethyl)-5-methylpyrazine (2-CMMP) is an organic compound with a variety of applications in the fields of chemistry, biochemistry, and pharmacology. It is a colorless, volatile liquid with a characteristic odor and is used as a flavor enhancer and preservative in the food and beverage industry. In addition, 2-CMMP has been studied for its potential use in the treatment of various diseases, including cancer and neurodegenerative diseases.
Scientific Research Applications
Synthesis of Pharmaceutical Compounds
One of the significant applications of 2-(Chloromethyl)-5-methylpyrazine in scientific research is its role in the synthesis of pharmaceutical compounds, particularly in the development of proton pump inhibitors (PPIs). A review by Saini et al. (2019) highlights the novel synthesis methods of omeprazole, a widely used anti-ulcer drug, where this compound plays a crucial role. The review describes various pharmaceutical impurities of PPIs, emphasizing the development of standards that can be used in further research. This demonstrates the chemical's importance in understanding and improving the production processes of medications aimed at treating conditions like gastroesophageal reflux disease (GERD) and peptic ulcers (S. Saini, C. Majee, G. Chakraborthy, & Salahuddin, 2019).
Environmental and Toxicological Studies
While direct studies on this compound regarding environmental fate or toxicity are scarce, research on related chemical compounds can offer insights into potential environmental and toxicological considerations. For instance, studies on the degradation products of chemical warfare agents, including chlorinated solvents and pesticides, underscore the importance of understanding the environmental persistence and toxicological profiles of chemical compounds. These investigations can indirectly inform safety and handling measures for chemicals with similar properties, including this compound. Munro et al. (1999) and Cooper et al. (2011) provide extensive reviews on the toxicity, environmental fate, and human exposure risks of various chlorinated compounds, highlighting the broader context within which this compound's environmental and health impacts can be assessed (N. Munro et al., 1999); (G. Cooper, C. Scott, & A. S. Bale, 2011).
Bioactive Compound Synthesis and Pharmacology
Research into bioactive compounds, such as DNA minor groove binders and diketopiperazines, provides another perspective on the relevance of this compound. These studies involve the synthesis and examination of compounds with potential pharmaceutical applications, including anticancer, antimicrobial, and neuroprotective agents. For example, the synthesis and biological activities of chlorogenic acids and their derivatives illustrate the chemical's potential in contributing to the development of nutraceuticals and functional foods with health-promoting properties. Wang et al. (2013) and Lu et al. (2020) review the pharmacological effects and health benefits of such compounds, suggesting a broader application spectrum for this compound in drug discovery and dietary supplement development (Yi Wang, Pei-Pei Wang, Hongguang Ma, & Weiming Zhu, 2013); (Huijie Lu, Z. Tian, Yiyan Cui, Zhichang Liu, & Xianyong Ma, 2020).
Properties
IUPAC Name |
2-(chloromethyl)-5-methylpyrazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2/c1-5-3-9-6(2-7)4-8-5/h3-4H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDGKEWIOOGLGAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=N1)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00529403 | |
Record name | 2-(Chloromethyl)-5-methylpyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00529403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
81831-68-7 | |
Record name | 2-(Chloromethyl)-5-methylpyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00529403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.